molecular formula C13H12ClNO B8619696 4-(Chloromethyl)-5-methyl-2-(2-phenylethenyl)-1,3-oxazole CAS No. 89723-87-5

4-(Chloromethyl)-5-methyl-2-(2-phenylethenyl)-1,3-oxazole

Cat. No.: B8619696
CAS No.: 89723-87-5
M. Wt: 233.69 g/mol
InChI Key: QNPRCXDHMBCMNP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Chloromethyl)-5-methyl-2-(2-phenylethenyl)-1,3-oxazole is a useful research compound. Its molecular formula is C13H12ClNO and its molecular weight is 233.69 g/mol. The purity is usually 95%.
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Properties

CAS No.

89723-87-5

Molecular Formula

C13H12ClNO

Molecular Weight

233.69 g/mol

IUPAC Name

4-(chloromethyl)-5-methyl-2-(2-phenylethenyl)-1,3-oxazole

InChI

InChI=1S/C13H12ClNO/c1-10-12(9-14)15-13(16-10)8-7-11-5-3-2-4-6-11/h2-8H,9H2,1H3

InChI Key

QNPRCXDHMBCMNP-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C(O1)C=CC2=CC=CC=C2)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Hydroxymethyl-5-methyl-2-styryloxazole (1.0 g) was added to thionyl chloride (3 ml) and the mixture was allowed to stand at room temperature for 30 minutes. The thionyl chloride was distilled off under reduced pressure. The residue was neutralized with aqueous sodium hydrogen carbonate and extracted with ethyl acetate. The ethyl acetate layer was washed with water and dried over anhydrous magnesium sulfate. The solvent was then distilled off and isopropyl ether was added to the residue to give 4-chloromethyl-5-methyl-2-styryloxazole as crystals; yield 0.98 g (90.7%). Recrystallization from ether gave light-yellow plates melting at 108°-109° C.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One

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